Cas no 2010399-48-9 ({1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine
• CAS No: 2010399-48-9
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 5767346
• PubChem ID: 165607183
• Update Time: 2025-10-28

{1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2010399-48-9
• {1-[(5-ethylthiophen-2-yl)methyl]azetidin-2-yl}methanamine
• EN300-1282200
• {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine

• Inchi： 1S/C11H18N2S/c1-2-10-3-4-11(14-10)8-13-6-5-9(13)7-12/h3-4,9H,2,5-8,12H2,1H3
• InChI Key： UYPSKZVNSLSNJB-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC=C1CN1CCC1CN

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine (CAS No. 2010399-48-9)

The compound {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine (CAS No. 2010399-48-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an azetidine ring and a thiophene derivative, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine has surged due to their versatility in medicinal chemistry. The thiophene moiety, in particular, is known for its electron-rich properties, which can enhance binding affinity in drug-receptor interactions. Meanwhile, the azetidine ring contributes to the molecule's rigidity, improving its pharmacokinetic profile. This combination of features makes CAS No. 2010399-48-9 a subject of intense study in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The synthesis of {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine involves multi-step organic reactions, often starting with the functionalization of 5-ethylthiophene-2-carbaldehyde. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity. These methods align with the growing trend toward green chemistry, as researchers seek to minimize waste and reduce environmental impact. The compound's CAS number 2010399-48-9 is frequently referenced in patents and academic papers, highlighting its industrial relevance.

From a commercial perspective, {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects the complexity of its synthesis and the high demand from pharmaceutical R&D teams. Analytical data, including NMR spectra and HPLC purity reports, are typically provided to ensure quality control. This level of detail is critical for researchers who rely on precise molecular characterization for their experiments.

Looking ahead, the potential applications of CAS No. 2010399-48-9 extend beyond traditional drug development. Innovations in bioconjugation and proteomics have opened new avenues for using such compounds as probes or tags in biological assays. Additionally, the rise of AI-driven drug design has increased the need for structurally diverse libraries, where {1-(5-ethylthiophen-2-yl)methylazetidin-2-yl}methanamine could play a pivotal role. As the scientific community continues to explore its properties, this compound is poised to remain a key player in cutting-edge research.